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Compound of Interest

Compound Name: 2-Bromo-5-chlorothiophene

Cat. No.: B1265590

Technical Support Center: 2-Bromo-5-
chlorothiophene

This technical support center provides essential safety information, troubleshooting guides, and
frequently asked questions for researchers, scientists, and drug development professionals
working with 2-Bromo-5-chlorothiophene. The following information is compiled from material
safety data sheets (MSDS) to ensure safe handling and experimental success.

Material Safety Data Sheet (MSDS) Summary

Chemical Identity: 2-Bromo-5-chlorothiophene CAS Number: 2873-18-9[1][2][3][4][5][6][7][8]
Molecular Formula: CaH2BrCIS[1][3][4][7][8][9] Molecular Weight: 197.48 g/mol [7][8][9]

Physical and Chemical Properties
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Property Value Reference
Appearance ITigr.n yellow to brown clear 3]

liquid
Boiling Point 69-70 °C at 18 mmHg [3][6]
Density 1.803 g/mL at 25 °C [6]
Refractive Index n20/D 1.596 [31[6]
Flash Point 85 °C (185 °F) - closed cup
Storage Class Combustible liquids

Hazard Identification and Safety Precautions

GHS Hazard Statements:[9]

Harmful if swallowed (H302)

Harmful in contact with skin (H312)

Causes skin irritation (H315)

Causes serious eye irritation (H319)

Harmful if inhaled (H332)

May cause respiratory irritation (H335)

Signal Word: Warning[1][9]

Personal Protective Equipment (PPE)
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Protection Type Recommendation

) Wear safety glasses with side-shields or
Eye/Face Protection )
chemical goggles.

_ . Wear chemical-resistant gloves (e.qg., nitrile
Skin Protection
rubber) and a lab coat.

Use in a well-ventilated area or with a fume
Respiratory Protection hood. If vapors or aerosols are generated, use a
NIOSH-approved respirator.

Troubleshooting and FAQs

This section addresses common issues and questions that may arise during experiments
involving 2-Bromo-5-chlorothiophene.

Q1: What are the immediate first aid measures in case of exposure?
Al:
 Inhalation: Move the person to fresh air. If breathing is difficult, call a physician.[1][2]

o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes. If
skin irritation persists, consult a physician.[1][2]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1][2]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Call a physician or poison control center immediately.[1][10]

Q2: How should | properly store 2-Bromo-5-chlorothiophene?

A2: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1] It should be
stored away from heat, sparks, and open flames as it is a combustible liquid.[1] Some suppliers
recommend storage at -20°C for maximum stability.[8]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1265590?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16682~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:13:42~~2-Bromo-5-chlorothiophene~~
https://www.capotchem.cn/doc/msds_2873-18-9.do
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16682~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:13:42~~2-Bromo-5-chlorothiophene~~
https://www.capotchem.cn/doc/msds_2873-18-9.do
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16682~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:13:42~~2-Bromo-5-chlorothiophene~~
https://www.capotchem.cn/doc/msds_2873-18-9.do
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16682~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:13:42~~2-Bromo-5-chlorothiophene~~
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5600%2F5661-B-05.pdf
https://www.benchchem.com/product/b1265590?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16682~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:13:42~~2-Bromo-5-chlorothiophene~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16682~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:13:42~~2-Bromo-5-chlorothiophene~~
https://www.usbio.net/biochemicals/416022/2-bromo-5-chlorothiophene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Q3: What should | do in case of a small chemical spill?

A3: For a small spill, you should:

Ensure adequate ventilation and wear appropriate personal protective equipment (PPE).[1]

Remove all sources of ignition.[1]

Absorb the spill with an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.[1]

Clean the spill area thoroughly.
Q4: Is 2-Bromo-5-chlorothiophene compatible with all common laboratory materials?

A4: The safety data sheets do not list specific incompatible materials. However, as a general
precaution for halogenated organic compounds, avoid contact with strong oxidizing agents,
strong bases, and reactive metals. Always consult the full SDS and perform a small-scale
compatibility test if unsure.

Q5: What are the known applications of 2-Bromo-5-chlorothiophene?

A5: This compound is primarily used in organic synthesis. It serves as a building block for
creating more complex molecules, particularly in the development of pharmaceuticals,
agrochemicals, conductive polymers, and organic electronic devices.[3]

Experimental Workflow and Emergency Protocols
Logical Workflow for Handling a Chemical Spill
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Workflow for Handling a 2-Bromo-5-chlorothiophene Spill
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Caption: Decision-making workflow for responding to a chemical spill.
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First Aid Decision Pathway

First Aid Protocol for 2-Bromo-5-chlorothiophene Exposure

Exposure Occurs

Route of Exposure?

Wash with Soap & Water Rinse Eyes with Water Rinse Mouth with Water

Move to Fresh Air for 15 mins for 15 mins Do Not Induce Vomiting

Click to download full resolution via product page

Caption: Decision pathway for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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